N-[4-(1-adamantyl)phenyl]-4-(4-morpholinylsulfonyl)benzamide

• IUPAC Name: N-[4-(1-adamantyl)phenyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C27H32N2O4S/c30-26(22-1-7-25(8-2-22)34(31,32)29-9-11-33-12-10-29)28-24-5-3-23(4-6-24)27-16-19-13-20(17-27)15-21(14-19)18-27/h1-8,19-21H,9-18H2,(H,28,30)
• InChI Key: KHODOSUKVFAXDN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C45CC6CC(C4)CC(C6)C5
• Molecular Formula: C27H32N2O4S
• Molecular Weight: 480.6 g/mol

Description

“N-[4-(1-adamantyl)phenyl]-4-(4-morpholinylsulfonyl)benzamide” is a chemical compound with the molecular formula C27H32N2O4S. It has a molecular weight of 480.61898.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. The process involves the synthesis of aminosubstituted diaryl adamantanes and their pharmacological evaluation against many cancer cell lines. The new derivatives present an aryl substitution at the C-1 adamantane position.

Molecular Structure Analysis

The molecular structure of this compound consists of an adamantyl group attached to a phenyl ring, which is further connected to a morpholinylsulfonyl group via an amide linkage. The exact mass of the compound is 430.262028332 g/mol.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of an amide bond between the phenyl ring and the morpholinylsulfonyl group. The synthesis also involves the substitution of the C-1 position in the adamantane skeleton with aminoaryl or aminoalkyl groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 430.6 g/mol. It has a topological polar surface area of 41.6 Ų and a complexity of 615. The compound has one hydrogen bond donor count and three hydrogen bond acceptor counts.

Scientific Research Applications

Antiproliferative Activity

This compound has been investigated for its potential antiproliferative activity against cancer cell lines. Researchers have synthesized and evaluated various derivatives, including piperazines and adducts. Notably:

• .

Carbon Skeleton Construction

A preparative method involving a 3-(1-adamantyl)-4-methoxyphenyl fragment was used to synthesize 3-(1-adamantyl)-4-methoxyphenylboronic acid. .

AMPK Activation

N-[4-(1-adamantyl)-1,3-thiazol-2-yl]propanamide has been extensively studied for its therapeutic potential. It activates AMP-activated protein kinase (AMPK) in various cell types and tissues. .

Future Directions

Future research could focus on further understanding the antiproliferative activity of this compound and similar derivatives. The optimization of the antiproliferative activity could involve the incorporation of the p-Aminoalkylphenyl side chain at the C-1 adamantane position.